4-{5-[(3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(3-methylphenoxy)methyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O2/c1-11-3-2-4-13(9-11)19-10-14-17-15(18-20-14)12-5-7-16-8-6-12/h2-9H,10H2,1H3
• InChI Key: IWIZAZSIIXTPIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

4-{5-[(3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a chemical compound that has been of significant interest in scientific research. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. This compound has been synthesized using various methods and has shown promising results in various scientific applications.

Mechanism of Action

The mechanism of action of 4-{5-[(3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is not fully understood. However, it has been suggested that this compound works by inhibiting certain enzymes and proteins that are involved in the development of various diseases. This inhibition leads to the suppression of inflammation and tumor growth.
Biochemical and Physiological Effects:
4-{5-[(3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. This compound has also been found to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{5-[(3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine in lab experiments is its high potency and selectivity. This compound has been found to be effective in small concentrations, which makes it an ideal candidate for drug development. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 4-{5-[(3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine. One of the most significant directions is the development of new drugs based on this compound. This can involve the modification of the structure of this compound to improve its pharmacological properties. Another direction is the investigation of the mechanism of action of this compound, which can provide insights into the development of new therapeutic strategies for various diseases. Additionally, the use of this compound in combination with other drugs can also be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 4-{5-[(3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been achieved using different methods. One of the most commonly used methods involves the reaction between 3-methylphenyl hydrazine and 2-chloropyridine-5-carbaldehyde in the presence of sodium methoxide. This reaction leads to the formation of the intermediate product, which is then treated with acetic anhydride and sodium acetate to obtain the final product.

Scientific Research Applications

4-{5-[(3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has shown promising results in various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been found to have potential anti-inflammatory, anti-tumor, and anti-cancer properties. This compound has also been used in the development of new drugs for the treatment of various diseases.